1-Methyl-3-(4-nitrophenyl)-5,6-dihydropyrazin-2(1H)-one

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-methyl-6-(4-nitrophenyl)-2,3-dihydropyrazin-5-one
• InChI: InChI=1S/C11H11N3O3/c1-13-7-6-12-10(11(13)15)8-2-4-9(5-3-8)14(16)17/h2-5H,6-7H2,1H3
• InChI Key: OHCCBBBDGMEZMC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN=C(C1=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

1-Methyl-3-(4-nitrophenyl)-5,6-dihydropyrazin-2(1H)-one is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250-mL single-neck round-bottomed flask equipped with a magnetic stirrer was purged with nitrogen, charged with ethyl 4-nitrophenylpyruvate (5.00 g, 22.4 mmol) and anhydrous methanol (112 mL). The resulting solution was cooled to 0° C. with an ice bath, and N-methylethylenediamine (1.66 g, 22.4 mmol) was added dropwise. After addition was complete, the bath was removed and the reaction was stirred at room temperature for 18 h. After this time the reaction was concentrated under reduced pressure. The residue was purified by column chromatography to afford 1-methyl-3-(4-nitrophenyl)-5,6-dihydropyrazin-2(1H)-one (102h) in 20% yield (1.02 g) as a yellow solid: mp 191-192° C.; 1H NMR (300 MHz, DMSO-d6) δ 8.26 (d, 2H, J=6.9 Hz), 8.05 (d, 2H, J=7.2 Hz), 3.94 (t, 2H, J=6.3 Hz), 3.55 (t, 2H, J=6.3 Hz), 3.02 (s, 3H); MS (ESI+) m/z 234.1 (M+H).